Cas no 931006-90-5 (2,6-dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide)

• Product Name: 2,6-dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide
• CAS No: 931006-90-5
• MF: C₁₁H₆Cl₃N₃O
• MW: 302.543838977814
• CID: 5682235
• PubChem ID: 17560179
• Update Time: 2025-06-14

2,6-dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide
• AKOS033870962
• EN300-26584612
• 931006-90-5
• Z235333097

• Inchi： 1S/C11H6Cl3N3O/c12-6-1-3-7(4-2-6)15-10(18)8-5-9(13)17-11(14)16-8/h1-5H,(H,15,18)
• InChI Key： ZHWGURVXRALGKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1C=C(N=C(N=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 300.957645g/mol
• Monoisotopic Mass: 300.957645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.9Ų

Additional information on 2,6-dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide

Comprehensive Overview of 2,6-Dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide (CAS No. 931006-90-5)

2,6-Dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide (CAS No. 931006-90-5) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorinated aromatic and carboxamide functional groups, has garnered attention for its potential as a building block in drug discovery and crop protection formulations. Its molecular structure, featuring a dichloropyrimidine core, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity intermediates like 2,6-Dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide has surged, driven by advancements in precision agriculture and targeted therapeutics. Researchers are particularly interested in its role in developing next-generation fungicides and kinase inhibitors, aligning with the global push for sustainable chemistry. The compound’s CAS No. 931006-90-5 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies.

One of the key advantages of 2,6-Dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide lies in its structural modularity. The presence of multiple reactive sites allows for selective modifications, enabling chemists to tailor properties such as solubility and bioavailability. This adaptability is critical for optimizing lead compounds in drug development pipelines. Additionally, its stability under various synthetic conditions makes it a reliable choice for high-throughput screening.

From an agrochemical perspective, this compound has shown promise in pest resistance management. With growing concerns over environmental impact, its potential as a low-ecotoxicity alternative to traditional pesticides is under investigation. Industry forums often highlight its compatibility with integrated pest management (IPM) systems, a trending topic among sustainable farming advocates.

Analytical studies of CAS No. 931006-90-5 emphasize its chromatographic purity and spectroscopic fingerprints, which are crucial for regulatory compliance. Laboratories prioritize HPLC/GC-MS validation protocols to ensure batch consistency, addressing the pharmaceutical industry’s stringent quality-by-design (QbD) requirements. These protocols are frequently discussed in method development circles.

Looking ahead, 2,6-Dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide is poised to play a pivotal role in green chemistry initiatives. Innovations in catalytic chlorination and solvent-free synthesis are expected to enhance its production efficiency, reducing waste generation. Such advancements align with the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

For researchers sourcing this compound, verifying supplier certifications and technical data sheets (TDS) is essential. Common queries include its storage conditions (typically 2-8°C under inert atmosphere) and handling precautions, which are well-documented in safety databases. The compound’s patent landscape also attracts interest, with several applications filed in biocidal formulations and pharmaceutical compositions.

In summary, 2,6-Dichloro-N-(4-chlorophenyl)pyrimidine-4-carboxamide (CAS No. 931006-90-5) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug discovery to crop science—underscore its value as a research enabler. As scientific communities continue to explore its potential, this compound remains a high-interest subject in both academic and industrial settings.